Cas no 864937-81-5 (N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864937-81-5
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 6129874
• PubChem ID: 5203987
• Update Time: 2025-06-15

N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• 1,4-Dioxin-2-carboxamide, 5,6-dihydro-N-[4-(4-phenoxyphenyl)-2-thiazolyl]-
• F1301-0074
• 864937-81-5
• AKOS024605039
• cid_5203987
• SMR000236583
• BDBM45158
• N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
• MLS000723256
• N-[4-(4-phenoxyphenyl)thiazol-2-yl]-2,3-dihydro-p-dioxin-5-carboxamide
• N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• N-[4-(4-phenoxyphenyl)-2-thiazolyl]-2,3-dihydro-1,4-dioxin-5-carboxamide
• CHEMBL1388135
• N-(4-(4-phenoxyphenyl)thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• HMS2582I11

• Inchi： 1S/C20H16N2O4S/c23-19(18-12-24-10-11-25-18)22-20-21-17(13-27-20)14-6-8-16(9-7-14)26-15-4-2-1-3-5-15/h1-9,12-13H,10-11H2,(H,21,22,23)
• InChI Key： CNJXEWRHXILNIR-UHFFFAOYSA-N
• SMILES： O1CCOC=C1C(NC1=NC(C2=CC=C(OC3=CC=CC=C3)C=C2)=CS1)=O

Computed Properties

• Exact Mass: 380.08307817g/mol
• Monoisotopic Mass: 380.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• pka: 9.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

Recent Advances in the Study of N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS: 864937-81-5)

The compound N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS: 864937-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and dihydrodioxine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its interaction with several protein targets, including kinases and receptors implicated in inflammatory and oncogenic processes. Structural-activity relationship (SAR) studies have been conducted to refine the molecule's scaffold, aiming to enhance its binding affinity and selectivity. These efforts have led to the development of derivatives with improved potency and reduced off-target effects.

In vitro and in vivo studies have demonstrated the compound's efficacy in models of chronic inflammatory diseases and certain cancers. For instance, a recent publication in the Journal of Medicinal Chemistry highlighted its ability to inhibit pro-inflammatory cytokine production in macrophages, suggesting potential applications in autoimmune disorders. Additionally, preclinical trials in xenograft models have shown tumor growth suppression, positioning it as a candidate for further oncology research.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and metabolic stability. Researchers are exploring formulation strategies, such as nanoparticle encapsulation, to address these limitations. Furthermore, toxicological assessments are underway to ensure its safety profile meets regulatory standards for clinical development.

In conclusion, N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide represents a promising lead compound with multifaceted therapeutic potential. Ongoing research aims to translate these findings into clinical applications, paving the way for novel treatments in inflammation and oncology.